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Compound of Interest

Compound Name: Hydroxycitronellal dimethyl acetal

Cat. No.: B087012

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxycitronellal dimethyl acetal (CAS No. 141-92-4) is a synthetic fragrance ingredient
valued in the cosmetic and personal care industry for its stable, fresh, and floral aroma.[1][2] Its
scent profile is often described as reminiscent of lily of the valley, rose, and muguet.[1]
Chemically, it is the acetal formed from hydroxycitronellal and methanol, a structure that
imparts greater stability, particularly in alkaline conditions found in products like soaps and
detergents, compared to its parent aldehyde, hydroxycitronellal.[1][3] This document provides
detailed application notes and experimental protocols for the use of Hydroxycitronellal
dimethyl acetal in cosmetic and personal care formulations.

Physicochemical Properties

A summary of the key physicochemical properties of Hydroxycitronellal dimethyl acetal is
presented in the table below. This data is essential for formulation development and quality
control.
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Property

Value

Reference

Chemical Name

8,8-dimethoxy-2,6-

dimethyloctan-2-ol

[4]

Molecular Formula C12H2603 [2][4]

Molecular Weight 218.33 g/mol [2][4]
Clear, colorless to pale yellow

Appearance o [2]
liquid

] Floral, lily, rose, muguet, waxy,

Odor Profile [1]
green

Specific Gravity 0.924 - 0.932 @ 25°C [1]

Refractive Index

1.440 - 1.444 @ 20°C

[1](2]

Boiling Point 252°C @ 760 mmHg [4]
Flash Point >100°C [1]
B Insoluble in water and glycerol;
Solubility o [4]

soluble in oils and alcohol.
Purity 98 - 100% (GC) [2]

Applications in Cosmetics and Personal Care

The primary function of Hydroxycitronellal dimethyl acetal in cosmetic products is as a

fragrance ingredient.[5][6] Its stability and pleasant floral scent make it a versatile component in
a wide array of product types.

Key Applications:
» Fine Fragrances: Used as a floralizer to impart a fresh and lasting lily-of-the-valley character.

o Skincare Products (Creams, Lotions): Provides a pleasant scent and can help mask the
base odors of other ingredients. Its stability is advantageous in various emulsion types.[2]
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e Haircare Products (Shampoos, Conditioners): Contributes to the overall fragrance profile of
the product.

e Soaps and Bath Products: Its stability in alkaline media makes it particularly suitable for soap

formulations.[1][3]

o Deodorants and Antiperspirants: Used to provide a fresh and clean scent.

Recommended Use Levels

The concentration of Hydroxycitronellal dimethyl acetal in a final product depends on the
desired fragrance intensity and the product type. The following table provides typical use levels
for fragrances in various cosmetic products. It is recommended that formulators adhere to the
guidelines set by the International Fragrance Association (IFRA).

Product Category Typical Fragrance Use Level (%)
Perfumes (Eau de Parfum) 10-14

Eau de Toilette 6-9

Eau de Cologne 3-5

Skin Creams & Lotions 02-1

Shampoos, Hair Sprays, Deodorant Sprays 02-1

Deodorant Sticks 1-3

Source:[5][6]

The International Fragrance Association (IFRA) recommends a maximum usage level of up to
10% for Hydroxycitronellal dimethyl acetal in the fragrance concentrate.[1]

Experimental Protocols

The following are detailed methodologies for key experiments related to the evaluation of
Hydroxycitronellal dimethyl acetal in cosmetic formulations.
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Protocol for Sensory Analysis of Fragrance Intensity
and Substantivity

Objective: To evaluate the perceived intensity and longevity (substantivity) of a fragrance
containing Hydroxycitronellal dimethyl acetal in a cosmetic lotion base on the skin.

Materials:

Test lotion containing a known concentration of Hydroxycitronellal dimethyl acetal.

Control lotion (fragrance-free base).

A panel of at least 10 trained sensory assessors.

Well-ventilated, odor-free testing environment.[7]

Labeled Magnitude Scale (LMS) for intensity rating.[8][9]

Timers.

Procedure:

o Panelist Preparation: Panelists should avoid using scented products on the day of the test.

o Sample Application: A pre-measured amount (e.g., 0.1 mL) of the test lotion is applied to a
designated area on the forearm of each panelist. The control lotion is applied to the other
forearm.

 Intensity Evaluation: At specified time intervals (e.g., 0, 1, 2, 4, and 6 hours), panelists will
smell the treated areas of their forearms and rate the fragrance intensity using the Labeled
Magnitude Scale.

» Data Collection: Record the intensity ratings for each panelist at each time point.

o Data Analysis: Calculate the mean intensity scores at each time point. Plot the mean
intensity versus time to generate a substantivity curve. Statistical analysis (e.g., ANOVA) can
be used to determine significant differences in intensity over time.
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Protocol for Stability Testing of a Cosmetic Emulsion
Containing Hydroxycitronellal Dimethyl Acetal

Objective: To assess the physical and chemical stability of a cosmetic emulsion (e.g., a lotion)
containing Hydroxycitronellal dimethyl acetal under accelerated aging conditions.

Materials:

Test emulsion with Hydroxycitronellal dimethyl acetal.

o Control emulsion (fragrance-free).

e Glass jars with airtight lids.

e Oven/Incubator set at 45°C.

o Refrigerator set at 4°C.

 Light exposure chamber with UV light source.

e pH meter, viscometer.

Microscope.

Procedure:

o Sample Preparation: Fill the glass jars with the test and control emulsions, leaving some
headspace.

» Storage Conditions: Store the samples under the following conditions for a period of 3
months:

o Room temperature (20-25°C)

o Elevated temperature (45°C)[10]

o Refrigerated (4°C)
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o Light exposure (in a light box or near a window)[11]

o Freeze-thaw cycles (e.g., 24 hours at -10°C followed by 24 hours at 25°C, for 3 cycles).
[11]

o Evaluation: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), evaluate the samples for the
following parameters:

o Physical Appearance: Color, clarity, phase separation, creaming.[11]

[e]

Odor: Changes in the fragrance profile.

o

pH: Measure the pH of the emulsion.

[¢]

Viscosity: Measure the viscosity of the emulsion.

[e]

Microscopic Examination: Observe for changes in droplet size and distribution.

o Data Analysis: Compare the results of the test sample to the control and the initial
measurements. Any significant changes may indicate an instability issue.

Protocol for Quantification of Hydroxycitronellal
Dimethyl Acetal in a Cosmetic Product by GC-MS

Objective: To determine the concentration of Hydroxycitronellal dimethyl acetal in a finished
cosmetic product using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

Cosmetic product containing Hydroxycitronellal dimethyl acetal.

Hydroxycitronellal dimethyl acetal standard.

Internal standard (e.g., a compound not present in the sample with similar chemical
properties).

Solvent for extraction (e.g., ethanol or methanol).
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 Ultrasonic bath.

e Centrifuge.

o GC-MS system with a suitable capillary column (e.g., DB-5ms).
Procedure:

e Sample Preparation:

(¢]

Accurately weigh a known amount of the cosmetic product into a volumetric flask.

Add a known amount of the internal standard.

[¢]

[¢]

Add the extraction solvent and sonicate for a specified time to ensure complete extraction.

[e]

Centrifuge the sample to separate any solid excipients.[12]

o

Dilute the supernatant to a suitable concentration for GC-MS analysis.

» Calibration: Prepare a series of calibration standards containing known concentrations of
Hydroxycitronellal dimethyl acetal and the internal standard in the same solvent.

e GC-MS Analysis:
o Inject the prepared sample and calibration standards into the GC-MS system.

o Develop a suitable temperature program for the GC oven to achieve good separation of
the analyte from other matrix components.[13]

o Use the mass spectrometer in Selected lon Monitoring (SIM) mode for enhanced
sensitivity and selectivity, monitoring characteristic ions for Hydroxycitronellal dimethyl
acetal and the internal standard.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of Hydroxycitronellal
dimethyl acetal to the peak area of the internal standard against the concentration of the
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standard solutions.

o Determine the concentration of Hydroxycitronellal dimethyl acetal in the sample by
using the calibration curve.

Visualizations

The following diagrams illustrate the role of Hydroxycitronellal dimethyl acetal in fragrance
formulation and a typical workflow for its evaluation in a cosmetic product.
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Fragrance Notes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethyl Acetal in Cosmetics and Personal Care]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b087012#application-of-
hydroxycitronellal-dimethyl-acetal-in-cosmetic-and-personal-care-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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